Cas no 1415241-98-3 (5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole)

• Product Name: 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole
• CAS No: 1415241-98-3
• MF: C₁₀H₁₃BF₃NO₂S
• MW: 279.086931943893
• MDL: MFCD26518431
• CID: 4597510
• PubChem ID: 105421568
• Update Time: 2025-06-08

5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole
• 2-(Trifluoromethyl)thiazole-5-boronic Acid pinacol ester
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)thiazole
• SY301313
• MFCD26518431
• F88481
• Z1873833535
• 1415241-98-3
• EN300-318050
• 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole

• MDL： MFCD26518431
• Inchi： 1S/C10H13BF3NO2S/c1-8(2)9(3,4)17-11(16-8)6-5-15-7(18-6)10(12,13)14/h5H,1-4H3
• InChI Key： HVPDTTZRUUSNJR-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 279.0712145g/mol
• Monoisotopic Mass: 279.0712145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Additional information on 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole

Comprehensive Overview of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole (CAS No. 1415241-98-3)

The compound 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole (CAS No. 1415241-98-3) is a highly specialized boron-containing heterocycle that has garnered significant attention in modern pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tetramethyl dioxaborolane moiety and a trifluoromethyl thiazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "boronic ester applications," "trifluoromethyl thiazole derivatives," and "CAS 1415241-98-3 uses" to explore its potential.

One of the most compelling aspects of this compound is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The tetramethyl dioxaborolane group acts as a protected form of boronic acid, enhancing stability while maintaining reactivity. This property aligns with the growing demand for "stable boronic acid equivalents" and "air-stable coupling partners" in drug discovery pipelines. Recent publications highlight its utility in constructing CF3-containing heterocycles, a structural motif prevalent in FDA-approved drugs targeting inflammation and metabolic disorders.

From a synthetic chemistry perspective, the thiazole core in this compound offers remarkable versatility. Thiazole derivatives are currently trending in searches related to "privileged structures in medicinal chemistry" due to their presence in antiviral and antimicrobial agents. The trifluoromethyl substitution further elevates its importance, as this group improves metabolic stability and membrane permeability – key considerations in contemporary "lead optimization" strategies. Laboratories focusing on "fluorine in drug design" frequently investigate such building blocks.

The physicochemical properties of CAS No. 1415241-98-3 also merit discussion. Its boron ester functionality provides distinct advantages in solubility and crystallinity compared to free boronic acids, addressing common challenges in "high-throughput screening compatibility." Analytical chemists often explore "NMR characterization of boronates" to verify its purity, while process chemists investigate "scalable synthesis of boronate esters" for industrial applications. The compound's stability under ambient conditions makes it particularly attractive for "long-term storage of boron reagents."

In material science applications, researchers examining "organic electronic materials" have shown interest in this compound's potential. The thiazole-boronate combination could enable novel π-conjugated systems for OLEDs or organic photovoltaics. This interdisciplinary relevance explains why search queries like "boron-nitrogen heterocycles for optoelectronics" frequently appear in academic databases alongside this CAS number.

Quality control aspects of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole are equally crucial. Analytical methods such as "HPLC purity analysis of boronates" and "moisture-sensitive compound handling" are frequently discussed in technical forums. The compound's compatibility with "automated synthesis platforms" makes it suitable for modern "AI-driven molecular discovery" workflows, a rapidly growing area in chemical informatics.

Environmental and safety considerations surrounding this compound reflect current industry priorities. While not classified as hazardous, proper handling of organoboron compounds remains essential, as evidenced by searches for "best practices for boronic ester storage." Its growing adoption in "green chemistry approaches" stems from the atom economy offered by Suzuki coupling reactions compared to traditional methods.

The commercial availability of CAS No. 1415241-98-3 has expanded significantly, with suppliers emphasizing "high-purity building blocks" for drug discovery. Market analyses reveal increasing demand for such fluorinated boronic esters, particularly in regions with strong pharmaceutical R&D infrastructure. This trend correlates with rising searches for "custom boron heterocycle synthesis" and "bulk specialty chemicals suppliers."

Future research directions may explore the compound's potential in "proteolysis-targeting chimeras (PROTACs)" design, where boron-containing linkers show promise. The intersection of "boron chemistry" and "targeted protein degradation" represents one of the most innovative frontiers in therapeutic development, ensuring sustained scientific interest in this molecular class.